Cas no 2248286-43-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-oxo-3-phenyl-3,4-dihydro-1H-2-benzopyran-6-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-oxo-3-phenyl-3,4-dihydro-1H-2-benzopyran-6-carboxylate
• CAS No: 2248286-43-1
• MF: C₂₄H₁₅NO₆
• MW: 413.379006624222
• CID: 5832543
• PubChem ID: 165731836
• Update Time: 2025-07-13

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-oxo-3-phenyl-3,4-dihydro-1H-2-benzopyran-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248286-43-1
• EN300-6524549
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-oxo-3-phenyl-3,4-dihydro-1H-2-benzopyran-6-carboxylate

• Inchi： 1S/C24H15NO6/c26-21-18-8-4-5-9-19(18)22(27)25(21)31-23(28)15-10-11-17-16(12-15)13-20(30-24(17)29)14-6-2-1-3-7-14/h1-12,20H,13H2
• InChI Key： LSCAAKNZCBUNKX-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C(=O)ON3C(C4C=CC=CC=4C3=O)=O)=CC=2CC1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 413.08993720g/mol
• Monoisotopic Mass: 413.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 90Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-oxo-3-phenyl-3,4-dihydro-1H-2-benzopyran-6-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-oxo-3-phenyl-3,4-dihydro-1H-2-benzopyran-6-carboxylate (CAS No. 2248286-43-1)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-oxo-3-phenyl-3,4-dihydro-1H-2-benzopyran-6-carboxylate, identified by its CAS number 2248286-43-1, represents a fascinating molecule within the realm of organic chemistry and pharmaceutical research. This intricate structure, featuring a blend of heterocyclic rings and functional groups, has garnered attention due to its potential applications in medicinal chemistry and drug discovery.

At the core of this compound lies a complex scaffold that combines an isoindole moiety with a benzopyranone core. The presence of multiple oxygen-containing functional groups, such as 1,3-dioxo and 1-oxo, suggests significant reactivity and the possibility of diverse chemical transformations. These features make the compound a valuable candidate for further exploration in synthetic chemistry and biological assays.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The isoindole ring system, in particular, has been extensively studied for its role in various bioactive molecules, including those with antimicrobial and anti-inflammatory properties. The benzopyranone moiety further enhances the structural complexity, offering multiple sites for functionalization and interaction with biological targets.

In the context of drug discovery, the 1,3-dioxo and 1-oxo functionalities serve as key pharmacophores that can modulate the electronic properties of the molecule. These groups are often involved in hydrogen bonding interactions, which are crucial for binding to biological receptors. The phenyl substituent at the 3-position of the benzopyranone ring adds another layer of complexity, potentially influencing both the solubility and binding affinity of the compound.

Current research in this area has focused on leveraging computational methods to predict the biological activity of such complex molecules. Molecular docking studies have shown that derivatives of this compound may interact with enzymes and receptors involved in metabolic pathways relevant to diseases such as cancer and neurodegeneration. The precise arrangement of atoms in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-oxo-3-phenyl-3,4-dihydro-1H-2-benzopyran-6-carboxylate (CAS No. 2248286-43-1) is believed to contribute to its potential as a lead compound for further medicinal chemistry optimization.

The synthesis of this compound presents unique challenges due to its multifaceted structure. However, recent methodologies in organic synthesis have enabled more efficient routes to complex heterocycles. Transition-metal-catalyzed reactions and asymmetric synthesis techniques have been particularly useful in constructing the desired framework while maintaining high enantioselectivity. These advances are critical for producing analogs with tailored properties for biological evaluation.

One notable application of this class of compounds is in the development of photodynamic therapy agents. The ability of certain heterocyclic structures to absorb light at specific wavelengths and generate reactive oxygen species has been exploited for treating various conditions. The presence of both aromatic and heterocyclic systems in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-oxo-3-phenoxyphenyl)-dihydro--dihydropyranone (CAS No. 2248286_43_01) suggests potential for such applications.

Furthermore, the compound's structural features make it a promising candidate for exploring new synthetic pathways. Researchers are investigating ways to modify its core structure while retaining or enhancing its biological activity. This includes exploring different substituents on the phenyl ring and other parts of the molecule to optimize interactions with target proteins or enzymes.

The role of computational chemistry in understanding the reactivity and properties of such molecules cannot be overstated. Advanced modeling techniques allow researchers to predict how changes in structure will affect biological activity without extensive experimental testing. This approach not only accelerates drug discovery but also reduces costs associated with traditional trial-and-error methods.

In conclusion,1,3,-dioxo--2,dihydro--lH--isoindol--l -- yl l -- oxo-- 3 -- phenyl -- 3,4 -- dihydro-- lH-- 2 -- benzopyran - 6 - carboxylate (CAS No .2248286_43_01) is a structurally complex yet intriguing molecule with significant potential in pharmaceutical research . Its unique combination o f functional groups , along with recent advances i n synthetic chemistry and computational biology , positions it as a valuable scaffold f or developing novel therapeutic agents . As research continues , we can expect further insights into its biological activities and applications across various medical fields . p >